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Compound of Interest

Compound Name: L-691678

Cat. No.: B1673913

Disclaimer: The chemical identifier "L-691678" as a research compound could not be located in
available databases and appears to be a non-existent or incorrectly transcribed designation.
The following information is provided for L-701,324, a plausible alternative given its use in
neuroscience research, a field relevant to the specified audience. L-701,324 is a potent and
selective antagonist of the NMDA receptor glycine binding site. Researchers must verify the
identity of their compounds and consult the specific Safety Data Sheet (SDS) provided by the
manufacturer before handling or disposal.

This guide provides essential safety information and a general logistical framework for the
proper disposal of research-grade neuroactive compounds like L-701,324. The procedures
outlined are based on standard laboratory practices for hazardous chemical waste
management and are intended to provide step-by-step guidance for researchers, scientists,
and drug development professionals.

Quantitative Data for L-701,324

For ease of reference, key quantitative data for L-701,324 are summarized in the table below.
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Property Value

Molecular Formula C21H14CINOs
Molecular Weight 363.8 g/mol

CAS Number 142326-59-8
Purity >98% (HPLC)
Storage Temperature Desiccate at +4°C

Experimental Protocols: General Disposal
Procedure for Research-Grade Hazardous
Chemicals

The following is a generalized protocol for the disposal of potent, non-volatile research
chemicals like L-701,324. This procedure should be adapted to comply with the specific
requirements of your institution's Environmental Health and Safety (EHS) department and local
regulations.

1. Personal Protective Equipment (PPE) and Engineering Controls:

o Always handle the compound within a certified chemical fume hood.
o Wear appropriate PPE, including a lab coat, safety glasses with side shields or goggles, and
chemical-resistant gloves.

2. Waste Segregation and Collection:

» Designate a specific, clearly labeled hazardous waste container for the compound and any
materials contaminated with it.

» Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's EHS guidelines. Incompatible wastes can react dangerously.

o Solid waste (e.g., contaminated gloves, weigh boats, paper towels) should be placed in a
designated, sealed waste bag or container.

 Liquid waste (e.g., solutions containing the compound) should be collected in a sealed,
chemical-resistant container. Ensure the container is compatible with the solvents used.
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3. Container Labeling:

o Label the hazardous waste container with the following information:

e The words "Hazardous Waste"

e The full chemical name (e.g., "L-701,324") and its concentration.

¢ The primary hazard(s) (e.g., "Toxic," "Irritant").

e The date the waste was first added to the container.

e The name and contact information of the generating researcher or lab.

4. Storage of Waste:

» Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

» Ensure the storage area is secure, well-ventilated, and away from heat sources or
incompatible chemicals.

5. Disposal of Empty Containers:

e A container that held the chemical is considered "empty" if all contents have been removed
by standard practices.

» To be disposed of as non-hazardous waste, the empty container must typically be triple-
rinsed with a suitable solvent.[1]

e The rinsate from this process must be collected and disposed of as hazardous waste.[2]

 After rinsing, deface or remove the original label before placing the container in the
appropriate recycling or trash receptacle, as per institutional policy.[1][2]

6. Arranging for Waste Pickup:

o Once the waste container is full or has been in storage for the maximum allowable time (as
per institutional and local regulations), contact your institution's EHS department to schedule
a waste pickup.[2][3]

e Do not pour chemical waste down the drain.[3]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of a research-
grade chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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